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Compound of Interest

Compound Name: Tris(tridecyl)amine

Cat. No.: B13764265

An In-depth Technical Guide to
Tris(tridecyl)amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(tridecyl)amine is a tertiary amine with the chemical formula Cs9Hs1N. It is characterized
by a central nitrogen atom bonded to three tridecyl (Ci3zHz7) chains. This structure imparts a
high molecular weight and significant lipophilicity to the molecule, making it a versatile
compound in various industrial and research applications. Its properties are of particular
interest in fields requiring surfactants, corrosion inhibitors, catalysts, and intermediates in
organic synthesis. This guide provides a comprehensive overview of Tris(tridecyl)amine,
including its nomenclature, physicochemical properties, synthesis, applications, and relevant
experimental considerations.

Nomenclature and Synonyms

Tris(tridecyl)amine is known by several alternative names and identifiers, which are crucial for
literature and database searches.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13764265?utm_src=pdf-interest
https://www.benchchem.com/product/b13764265?utm_src=pdf-body
https://www.benchchem.com/product/b13764265?utm_src=pdf-body
https://www.benchchem.com/product/b13764265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13764265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value Citation
N,N-di(tridecyl)tridecan-1-

IUPAC Name .
amine

CAS Number 5910-77-0

Molecular Formula CsoHs1N

Molecular Weight 564.1 g/mol
Tri-n-tridecylamine, Tritridecyl

Synonyms amine, N,N-Ditridecyltridecan-
1l-amine

EC Number 227-625-3

Physicochemical Properties

The physical and chemical properties of Tris(tridecyl)amine are summarized in the table
below. These properties are essential for its handling, formulation, and application.

Property Value Citation
Density 0.83 g/cm?3

Boiling Point 608.4 °C at 760 mmHg

Flash Point 271.1°C

Refractive Index 1.46

LogP (Octanol-Water Partition
. 14.22
Coefficient)

Topological Polar Surface Area  3.24 A2

Synthesis of Tris(tridecyl)amine

The industrial synthesis of long-chain tertiary amines like Tris(tridecyl)amine typically involves
the reaction of a long-chain alcohol with ammonia in the presence of a catalyst at high
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temperature and pressure. While a specific protocol for Tris(tridecyl)amine is not readily
available in public literature, a general synthetic methodology can be described based on the
synthesis of similar tertiary amines.

Experimental Protocol: General Synthesis of Tertiary
Amines from Alcohols and Ammonia

This protocol describes a generalized process for the synthesis of tertiary amines from the
corresponding long-chain alcohols and ammonia.

Materials:

Tridecanol

Ammonia (liquefied)

Hydrogen

Copper-Nickel (Cu-Ni) type catalyst

Nitrogen (for inerting)

High-pressure autoclave reactor
Procedure:

o Reactor Preparation: The autoclave is charged with tridecanol and the Cu-Ni catalyst. The
amount of catalyst typically ranges from 5-20% of the weight of the alcohol.

 Inerting: The reactor is sealed and purged with nitrogen to remove any residual air and
moisture.

e Reactant Charging: Liquefied ammonia and hydrogen are introduced into the reactor. The
molar ratio of alcohol to ammonia is a critical parameter and can range from 1:1 to 1:10.
Hydrogen is added to create an initial pressure of 0.1-1 MPa.

e Reaction: The reactor is heated to a temperature between 120-250 °C. The reaction is
carried out under a total pressure of 3-10 MPa for a period of 5-15 hours with continuous
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stirring.

o Cooling and Depressurization: After the reaction is complete, the reactor is cooled to room
temperature, and the pressure is carefully released.

e Product Isolation: The crude product is discharged from the reactor and filtered to remove
the catalyst.

 Purification: The filtrate is subjected to distillation to separate the desired tertiary amine from
unreacted starting materials and by-products (primary and secondary amines).

Logical Relationship of Synthesis Steps
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Cool and Depressurize }—»
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Tris(tridecyl)amine.

Applications in Research and Development

Tris(tridecyl)amine's unique properties make it a valuable compound in several areas of
research and development, particularly for professionals in drug development and materials
science.

Surfactant and Emulisifying Agent

With its long, nonpolar alkyl chains and a polar amine head group, Tris(tridecyl)amine exhibits
surfactant properties. It can be used to stabilize emulsions and dispersions, which is
particularly relevant in the formulation of poorly soluble drugs.

Nanoparticle Synthesis

In the field of nanotechnology, tertiary amines are often used as capping agents or stabilizers in
the synthesis of nanoparticles. They adsorb to the surface of the growing nanopatrticles,
preventing aggregation and controlling their size and shape.
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Experimental Protocol: Generalized Synthesis of Metal Nanoparticles using a Tertiary Amine

This protocol outlines a general procedure for the synthesis of metal nanoparticles where a
long-chain tertiary amine like Tris(tridecyl)amine can be used as a capping agent.

Materials:

Metal precursor (e.g., a metal salt)

Solvent (e.g., a high-boiling point organic solvent)

Reducing agent

Tris(tridecyl)amine (capping agent)

Inert gas (e.g., Argon or Nitrogen)
Procedure:

» Reaction Setup: A reaction flask is charged with the solvent and Tris(tridecyl)amine. The
mixture is heated under an inert atmosphere.

e Precursor Injection: The metal precursor, dissolved in a suitable solvent, is injected into the
hot reaction mixture.

e Reduction: The reducing agent is added to the mixture to initiate the formation of metal
nanoparticles.

o Growth and Capping: The reaction is maintained at a specific temperature to allow for the
growth of the nanoparticles. The Tris(tridecyl)amine molecules cap the nanopatrticles as
they form.

« |solation and Purification: After the reaction, the mixture is cooled, and the nanopatrticles are
precipitated by adding a non-solvent. The nanoparticles are then collected by centrifugation
and washed several times to remove excess reactants.

Workflow for Nanoparticle Synthesis
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Caption: General workflow for the synthesis of nanoparticles using Tris(tridecyl)amine as a
capping agent.

Corrosion Inhibitor

The long alkyl chains of Tris(tridecyl)amine can form a protective, hydrophobic layer on metal
surfaces, thereby inhibiting corrosion. This is particularly useful in formulations that come into
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contact with metallic components. The lone pair of electrons on the nitrogen atom can also

coordinate with metal ions on the surface, further enhancing the protective effect.

Intermediate in Organic Synthesis

Tris(tridecyl)amine can serve as a starting material or a reagent in various organic reactions.

Its basic nature makes it a suitable non-nucleophilic base in certain transformations.

Spectroscopic and Analytical Data

While specific, high-resolution spectra for Tris(tridecyl)amine are not widely published, its

spectroscopic characteristics can be inferred from the general properties of long-chain tertiary

amines.

Analytical Technique

Expected Observations

1H NMR

Multiple overlapping signals in the aliphatic
region (approx. 0.8-3.0 ppm). A triplet around
0.8-0.9 ppm corresponding to the terminal
methyl groups. Broad multiplets for the

methylene groups along the alkyl chains.

13C NMR

Multiple signals in the aliphatic region (approx.
14-60 ppm). A signal around 14 ppm for the
terminal methyl carbons. Several signals for the
different methylene carbons in the tridecyl

chains.

FTIR

Absence of N-H stretching bands (3300-3500
cm™1), confirming its tertiary amine nature. C-H
stretching vibrations around 2850-2960 cm~1. C-
N stretching vibrations in the 1000-1250 cm™1

region.

Mass Spectrometry (Predicted)

Predicted [M+H]* ion at m/z 564.64418.
Predicted [M+Na]* ion at m/z 586.62612.

Safety and Handling
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Tris(tridecyl)amine is classified as a corrosive substance. It can cause severe skin burns and
eye damage. It is also considered harmful to aquatic life with long-lasting effects.

Recommended Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Work in a well-ventilated area or under a chemical fume hood.

» Avoid inhalation of vapors or mists.

e Prevent contact with skin and eyes.

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

In case of exposure, immediate medical attention is required. For detailed safety information,
refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tris(tridecyl)amine is a valuable chemical compound with a range of applications stemming
from its unique molecular structure. Its utility as a surfactant, nanoparticle stabilizer, corrosion
inhibitor, and synthetic intermediate makes it a subject of interest for researchers in various
scientific disciplines, including drug development and materials science. A thorough
understanding of its properties, synthesis, and safe handling is crucial for its effective and
responsible use in research and industrial settings.

 To cite this document: BenchChem. [Synonyms and alternative names for
Tris(tridecyl)amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13764265#synonyms-and-alternative-names-for-tris-
tridecyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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